Cas no 1443339-34-1 (2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde)

• Product Name: 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde
• CAS No: 1443339-34-1
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD19443535
• CID: 5219059
• Update Time: 2026-03-06

2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde

• MDL： MFCD19443535
• Inchi： 1S/C14H10ClFO2/c15-13-4-2-1-3-11(13)9-18-14-7-12(16)6-5-10(14)8-17/h1-8H,9H2
• InChI Key： FYTBYBWBGFICNS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C=C1OCC1=CC=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde

Comprehensive Overview of 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde (CAS No. 1443339-34-1)

2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde (CAS No. 1443339-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzaldehyde derivative features a unique molecular structure, combining a fluorobenzaldehyde core with a 2-chlorophenylmethoxy substituent. Its distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

In recent years, the demand for fluorinated aromatic compounds like 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde has surged due to their enhanced bioavailability and metabolic stability compared to their non-fluorinated counterparts. Researchers frequently search for "fluorobenzaldehyde applications" or "chlorophenyl ether synthesis," reflecting growing interest in this chemical space. The compound's CAS No. 1443339-34-1 serves as a crucial identifier for procurement and regulatory compliance across international markets.

The synthesis of 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde typically involves multi-step organic reactions, including O-alkylation and electrophilic aromatic substitution. Modern synthetic approaches emphasize green chemistry principles, addressing common search queries like "eco-friendly benzaldehyde synthesis" and "microwave-assisted fluorination." These methodologies not only improve yield but also reduce environmental impact - a key concern for today's chemically-conscious researchers.

Analytical characterization of this compound utilizes advanced techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. The presence of both fluoro and chloro substituents creates distinctive spectral patterns that facilitate quality control. Laboratories frequently search for "fluorobenzaldehyde NMR reference" or "1443339-34-1 analytical data," underscoring the need for reliable spectral databases for this emerging compound class.

From a commercial perspective, 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde represents a growing segment in fine chemicals. Market analysts note increasing inquiries for "custom fluorinated building blocks" and "pharma intermediates suppliers," with this compound frequently appearing in screening libraries. Its CAS No. 1443339-34-1 has become an important search term for procurement specialists navigating the complex landscape of chemical sourcing.

Future research directions for 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde may explore its potential in catalysis or material science applications. The compound's aromatic system and halogen substituents make it an interesting candidate for ligand design in coordination chemistry. These emerging applications respond to trending searches like "halogenated aromatic catalysts" and "fluorinated molecular materials," indicating expanding interest beyond traditional pharmaceutical uses.

Storage and handling of 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde require standard organic chemical precautions. While not classified as hazardous under most regulatory frameworks, proper chemical storage protocols should be followed. This practical information addresses common workplace safety queries such as "benzaldehyde derivative storage" and "handling fluorinated compounds" that frequently appear in occupational health searches.

The intellectual property landscape surrounding CAS No. 1443339-34-1 shows increasing patent activity, particularly in medicinal chemistry applications. Legal professionals often search for "1443339-34-1 patent status" or "fluorobenzaldehyde derivative claims," reflecting the compound's growing commercial importance. Current patents highlight its utility in kinase inhibitor development and selective herbicide formulations.

Environmental fate studies of 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde remain an active area of investigation, responding to regulatory requirements and public interest in "green chemistry metrics." Preliminary biodegradation data suggests moderate environmental persistence, prompting research into improved benign-by-design alternatives. These studies address pressing search trends like "fluorinated compound ecotoxicity" and "sustainable aromatic chemistry."

In conclusion, 2-[(2-chlorophenyl)methoxy]-4-fluorobenzaldehyde (CAS No. 1443339-34-1) represents a versatile and increasingly important chemical building block. Its unique halogenated aromatic structure continues to enable innovations across multiple scientific disciplines, from drug discovery to advanced materials. As research progresses, this compound will likely maintain its relevance in addressing contemporary challenges in synthetic and applied chemistry.